Methyl 4-(2-amino-1,3-thiazol-4-yl)butanoate
Cat. No. B3249458
M. Wt: 200.26 g/mol
InChI Key: YSWFMWBCWKBGMX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Name
Identifiers
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REACTION_SMILES
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[ClH:14].[NH2:1][c:2]1[s:3][cH:4][c:5]([CH2:7][CH2:8][CH2:9][C:10](=[O:11])[O:12][CH3:13])[n:6]1>>[ClH:14].[NH2:1][c:2]1[s:3][cH:4][c:5]([CH2:7][CH2:8][CH2:9][C:10](=[O:11])[OH:12])[n:6]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COC(=O)CCCc1csc(N)n1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cl
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Name
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Type
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product
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Smiles
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Nc1nc(CCCC(=O)O)cs1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
